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Compound of Interest

Compound Name: Methyl 3-mercaptopropionate

Cat. No.: B032665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-mercaptopropionate (MMP), a versatile chemical intermediate, plays a crucial role

in various scientific applications, including as a building block for biocides and in the synthesis

of pharmaceuticals.[1] Its utility, however, is matched by a significant hazard profile that

necessitates a thorough understanding and strict adherence to safety protocols. This technical

guide provides a comprehensive overview of the health and safety considerations for Methyl 3-
mercaptopropionate, consolidating toxicological data, outlining experimental methodologies,

and presenting clear workflows for safe handling and emergency response.

Physicochemical and Hazardous Profile
Methyl 3-mercaptopropionate is a combustible liquid with the chemical formula C4H8O2S.[2]

[3] It is characterized by a repulsive odor.[4] The substance is classified as toxic if swallowed,

fatal if inhaled, and harmful in contact with skin.[5] Furthermore, it is recognized as being very

toxic to aquatic life with long-lasting effects.[5]

Toxicological Data
The acute toxicity of Methyl 3-mercaptopropionate has been evaluated through various

studies, primarily following OECD guidelines. The results of these studies are summarized in

the tables below for easy reference and comparison.
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Table 1: Acute Toxicity of Methyl 3-mercaptopropionate

Exposure Route Test Type Species Value Method

Oral LD50
Rat (male and

female)
194 mg/kg

OECD Test

Guideline 401

Dermal LD50
Rabbit (male and

female)
1,903.7 mg/kg

OECD Test

Guideline 402

Inhalation LC50 Rat

1.8 - 2.11 mg/l (4

h exposure,

vapor)

OECD Test

Guideline 403

Data sourced

from Chevron

Phillips Chemical

Safety Data

Sheet.[2]

Table 2: Other Toxicological Endpoints

Endpoint Result

Skin Irritation No skin irritation

Eye Irritation Slight irritation

Sensitization Did not cause sensitization in laboratory animals

Mutagenicity
Tests on bacterial or mammalian cell cultures

did not show mutagenic effects

Reproductive Toxicity

No evidence of adverse effects on sexual

function, fertility, or development in animal

experiments

Data sourced from Chevron Phillips Chemical

Safety Data Sheet.[2]
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Experimental Protocols: A Methodological Overview
A critical aspect of interpreting toxicological data is understanding the methodology through

which it was generated. Below are detailed overviews of the key OECD guidelines cited for

Methyl 3-mercaptopropionate.

OECD Test Guideline 401: Acute Oral Toxicity
This guideline provides a method for assessing the acute toxic effects of a substance

administered orally.[6]

Principle: The test substance is administered in graduated doses to groups of fasted

experimental animals (commonly rats) via gavage.[6]

Methodology:

Animal Selection: Healthy, young adult rodents of a single sex are used for each dose

level.[6]

Dosage: At least three dose levels are typically used, with the aim of identifying a dose

that causes mortality and one that does not.

Administration: The substance is administered in a single dose by gavage. The volume is

generally kept constant across different dose levels.[6]

Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity

and mortality.[6] Observations include changes in skin, fur, eyes, and respiratory,

circulatory, and central nervous systems.

Necropsy: All animals (those that die during the study and those euthanized at the end)

undergo a gross necropsy to examine for any abnormalities.[6]

Data Analysis: The LD50 (the statistically derived dose that is expected to cause death in

50% of the tested animals) is calculated.[6]

OECD Test Guideline 402: Acute Dermal Toxicity
This test evaluates the potential for a substance to cause toxicity through skin contact.[7]
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Principle: The test substance is applied to a shaved area of the skin of experimental animals

(often rats or rabbits) and held in place with a porous gauze dressing for a 24-hour period.[7]

[8]

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is removed from a

dorsal area of the trunk of the test animals.[8]

Application: The substance is applied uniformly over an area that is approximately 10% of

the total body surface area.[7]

Exposure: The application site is covered with a dressing to hold the substance in contact

with the skin and to prevent ingestion.[7]

Observation Period: Animals are observed for at least 14 days for signs of toxicity, skin

irritation at the application site, and mortality.[7]

Necropsy: A gross necropsy is performed on all animals at the end of the observation

period.

Data Analysis: The LD50 is determined based on the observed mortality at different dose

levels.

OECD Test Guideline 403: Acute Inhalation Toxicity
This guideline is designed to assess the health hazards arising from short-term exposure to an

airborne substance.[2]

Principle: Animals are exposed to the test substance, either as a gas, vapor, or aerosol, in a

specially designed inhalation chamber for a defined period (typically 4 hours).[2][9]

Methodology:

Exposure System: The test is conducted in dynamic inhalation chambers that ensure a

stable and uniform concentration of the test atmosphere.[9]
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Concentration Levels: Multiple groups of animals are exposed to at least three different

concentrations of the test substance.[9]

Exposure Duration: The standard exposure duration is 4 hours.[9]

Observation Period: Following exposure, the animals are observed for at least 14 days for

signs of toxicity and mortality.[2]

Necropsy: All animals undergo a gross necropsy, with particular attention paid to the

respiratory tract.[2]

Data Analysis: The LC50 (the median lethal concentration) is calculated.[2]

Health and Safety Workflows
Given the hazardous nature of Methyl 3-mercaptopropionate, a systematic approach to

safety is paramount. The following diagrams, created using the DOT language, illustrate the

logical workflows for handling, exposure response, and spill management.
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Safe Handling Workflow

Start: Handling Required

Don Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield
- Lab coat/protective clothing

- Respiratory protection (if ventilation is inadequate)

Work in a well-ventilated area
(e.g., chemical fume hood)

Handle with care:
- Avoid contact with skin, eyes, and clothing

- Do not breathe vapors or mists
- Avoid ignition sources

Store properly:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatible materials

End: Handling Complete
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Exposure Response Workflow

Exposure Occurs

Inhalation:
- Move to fresh air

- Call a physician immediately

Skin Contact:
- Remove contaminated clothing
- Rinse skin with plenty of water

- Seek immediate medical attention

Eye Contact:
- Rinse cautiously with water for several minutes

- Remove contact lenses, if present and easy to do
- Continue rinsing

- Consult a specialist

Ingestion:
- Do NOT induce vomiting

- Rinse mouth
- Call a physician or poison control center immediately

Provide Safety Data Sheet to medical personnel
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Accidental Release Measures

Spill Detected

Evacuate personnel to a safe area
Ensure adequate ventilation

Wear appropriate personal protective equipment

Contain spillage
Prevent entry into drains and waterways

Collect with non-combustible absorbent material
(e.g., sand, earth, vermiculite)

Place in a suitable container for disposal
according to local regulations

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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